Cas no 26815-13-4 (3-3-(dimethylamino)propoxybenzaldehyde)

• Product name: 3-3-(dimethylamino)propoxybenzaldehyde
• CAS No: 26815-13-4
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• MDL: MFCD09064988
• CID: 250087
• PubChem ID: 10727031

3-3-(dimethylamino)propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Dimethylamino)propoxy)benzaldehyde
• 3-[3-(dimethylamino)propoxy]benzaldehyde
• 3-[3-(diMethylaMino)propoxy]benzaldehyde (SALTDATA: FREE)
• Benzaldehyde,3-[3-(dimethylamino)propoxy]-
• BB_SC-5718
• 3-3-(dimethylamino)propoxybenzaldehyde
• CS-0316279
• AKOS000295793
• MFCD09064988
• VS-10399
• 3-[3-(Dimethylamino)propoxy]benzaldehyde, AldrichCPR
• 26815-13-4
• FT-0724534
• 3-(3-dimethylaminopropoxy)benzaldehyde
• DTXSID70444013
• CMVPGTWBRBJOQR-UHFFFAOYSA-N
• SCHEMBL1427204
• BBL031301
• DB-067681
• STK803285

• MDL： MFCD09064988
• Inchi： InChI=1S/C12H17NO2/c1-13(2)7-4-8-15-12-6-3-5-11(9-12)10-14/h3,5-6,9-10H,4,7-8H2,1-2H3
• InChI Key： CMVPGTWBRBJOQR-UHFFFAOYSA-N
• SMILES： CN(C)CCCOC1=CC=CC(=C1)C=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 325.445°C at 760 mmHg
• Flash Point: 150.624°C
• Refractive Index: 1.537
• PSA: 29.54000
• LogP: 1.82960

3-3-(dimethylamino)propoxybenzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

3-3-(dimethylamino)propoxybenzaldehyde Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-3-(dimethylamino)propoxybenzaldehyde

3-(Dimethylamino)Propoxybenzaldehyde: A Comprehensive Overview

The compound with CAS No. 26815-13-4, commonly referred to as 3-(dimethylamino)propoxybenzaldehyde, is a versatile organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines an aromatic benzaldehyde group with a dimethylamino propoxy substituent. The benzaldehyde core provides aromatic stability, while the dimethylamino propoxy group introduces nucleophilic and basic properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-(dimethylamino)propoxybenzaldehyde in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential in drug discovery and development.

In addition to its medicinal applications, 3-(dimethylamino)propoxybenzaldehyde has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A notable example is its use in constructing MOFs with high surface area and porosity, which are valuable for gas storage and catalytic applications. These advancements were detailed in a 2022 article in *Chemistry of Materials*, emphasizing its role in creating advanced materials.

The synthesis of 3-(dimethylamino)propoxybenzaldehyde typically involves multi-step organic reactions, often starting from benzaldehyde derivatives and incorporating the dimethylamino propoxy group through nucleophilic substitution or alkylation reactions. Recent optimizations in these synthetic pathways have improved yield and purity, making it more accessible for large-scale production. For example, a 2021 study in *Organic Process Research & Development* reported a scalable route using microwave-assisted synthesis, reducing reaction time significantly while maintaining product quality.

From an environmental perspective, the ecological impact of 3-(dimethylamino)propoxybenzaldehyde has been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, particularly in aquatic systems. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits moderate biodegradability under aerobic conditions but requires further investigation into its long-term ecological effects. These findings are crucial for guiding its safe handling and disposal in industrial settings.

In conclusion, 3-(dimethylamino)propoxybenzaldehyde (CAS No. 26815-13-4) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and organic synthesis. Its unique chemical properties and recent advancements in its utilization highlight its significance as a valuable tool across diverse scientific disciplines. Continued research into its properties and applications is expected to unlock further potential, contributing to both academic knowledge and industrial innovation.